Cas no 50793-85-6 (4-Cyanophenyl 4-hexylbenzoate)

4-Cyanophenyl 4-hexylbenzoate Properties

Names and Identifiers

• 4-Cyanophenyl 4-hexylbenzoate
• 4-Cyanophenyl 4-n-hexylbenzoate
• (4-cyanophenyl) 4-hexylbenzoate
• 4-n-hexylbenzoic acid 4'-cyanophenyl ester
• p-Cyanophenyl p-hexylbenzoate
• p-n-hexylbenzoic acid p'-cyanophenyl ester
• 6CE
• p-Cyanophenyl-p-n-hexyl benzoate
• p'-Cyanophenyl p-hexylbenzoate
• NCGC00340005-01
• EINECS 256-767-9
• AKOS001584282
• 50793-85-6
• 4-Cyanophenyl4-hexylbenzoate
• DTXSID4068583
• AS-60000
• SR-01000388856-1
• CS-0331937
• MFCD00600506
• SCHEMBL4651827
• AB01333015-02
• FT-0618308
• Benzoic acid, 4-hexyl-, 4-cyanophenyl ester
• SR-01000388856
• RO-CM-1510
• NS00032148
• 4-CYANOPHENYL4-N-HEXYLBENZOATE
• A871454
• G86147
• DTXCID6040909
• DEUWEGPRKHPNKB-UHFFFAOYSA-N
• STK048976
• +Expand

• MDL： MFCD00600506
• InChIKey： DEUWEGPRKHPNKB-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H21NO2/c1-2-3-4-5-6-16-7-11-18(12-8-16)20(22)23-19-13-9-17(15-21)10-14-19/h7-14H,2-6H2,1H3
• SMILES： CCCCCCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 307.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 307.157
• Heavy Atom Count: 23
• Complexity: 395
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• LogP: 4.90028
• PSA: 50.09000
• Refractive Index: 1.565
• Boiling Point: 464.8 °C at 760 mmHg
• Melting Point: 43-47°C
• Flash Point: 231.8 °C
• Solubility: Insuluble (7.1E-5 g/L) (25 ºC),
• Color/Form: powder
• Solubility: Insoluble
• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),

4-Cyanophenyl 4-hexylbenzoate Security Information

• Safety Term：6.1
• Safety Instruction： S22; S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Hazardous Material transportation number：UN 3439
• PackingGroup：III
• Risk Phrases： 20/21/22
• TSCA：Yes
• HazardClass：6.1

4-Cyanophenyl 4-hexylbenzoate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%